2-(6-Bromopyridin-2-yl)propane-1,2-diol
Cat. No. B8673503
M. Wt: 232.07 g/mol
InChI Key: ZRRUCJYWLHNDCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367706B2
Procedure details
To a solution of 2-bromo-6-isopropenylpyridine (0.510 g, 2.57 mmol) in acetone (1 mL) and water (2 mL) was added N-methylmorpholine N-oxide (0.317 g, 2.70 mmol) followed by osmium tetroxide (0.257 mL, 0.013 mmol). After 16 hours, dithionite (0.05 g) and water (1.5 mL) were added. After an additional 15 minutes, the reaction mixture was filtered though a pad of Celite. The filter was rinsed with acetone (3×1.5 mL), and the filtrate was concentrated under vacuo to remove the acetone. The remaining liquid was diluted with 9:1 chloroform:isopropanol (4 mL) and aqueous hydrogen chloride (2 M) was added until the aqueous layer was acidic. The layers were separated, and the acidic (pH=1) aqueous layer was extracted with 9:1 chloroform:isopropanol (2×4 mL). The combined organic layers were washed with 3:1 water:brine (2.5 mL), saturated aqueous sodium bicarbonate (4 mL), and brine (4 mL), dried over sodium sulfate, filtered, and concentrated to afford the title compound.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([C:8]([CH3:10])=[CH2:9])[N:3]=1.C[N+]1([O-])CC[O:15]CC1.S(S([O-])=O)([O-])=O.[OH2:25]>CC(C)=O.[Os](=O)(=O)(=O)=O>[Br:1][C:2]1[N:3]=[C:4]([C:8]([OH:15])([CH3:10])[CH2:9][OH:25])[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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0.51 g
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1)C(=C)C
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Name
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Quantity
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0.317 g
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Type
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reactant
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Smiles
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C[N+]1(CCOCC1)[O-]
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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0.05 g
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Type
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reactant
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Smiles
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S(=O)([O-])S(=O)[O-]
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Name
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Quantity
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1.5 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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0.257 mL
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Type
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catalyst
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Smiles
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[Os](=O)(=O)(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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After an additional 15 minutes
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Duration
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15 min
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FILTRATION
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Type
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FILTRATION
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Details
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the reaction mixture was filtered though a pad of Celite
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WASH
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Type
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WASH
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Details
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The filter was rinsed with acetone (3×1.5 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the acetone
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ADDITION
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Type
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ADDITION
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Details
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The remaining liquid was diluted with 9:1 chloroform
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ADDITION
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Type
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ADDITION
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Details
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isopropanol (4 mL) and aqueous hydrogen chloride (2 M) was added until the aqueous layer
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CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the acidic (pH=1) aqueous layer was extracted with 9:1 chloroform
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with 3:1 water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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brine (2.5 mL), saturated aqueous sodium bicarbonate (4 mL), and brine (4 mL), dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
